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Compound of Interest

Compound Name: R 56865

Cat. No.: B1678717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of the anti-ischemic and cytoprotective agent R 56865 using dimethyl sulfoxide

(DMSO) as a solvent. The information is intended to ensure accurate and reproducible

experimental results in research and drug development settings.

Compound Information
R 56865 is a benzothiazolamine derivative with the chemical name N-[1-[4-(4-

fluorophenoxy)butyl]-4-piperidinyl]-N-methyl-2-benzothiazolamine[1]. It has demonstrated

cytoprotective and antiarrhythmic properties, partly through its action as a weak calcium entry

blocker and its interaction with sodium and calcium ion exchange channels[1][2].

Property Value Reference

CAS Number 104606-13-5 [1]

Molecular Formula C23H28FN3OS [1]

Molecular Weight 413.55 g/mol [1]

Appearance Solid powder [1]
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This protocol outlines the steps for preparing a high-concentration stock solution of R 56865 in

DMSO.

Materials:

R 56865 powder

Anhydrous, sterile DMSO (≥99.9% purity)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Protocol:

Determine the Desired Stock Concentration and Volume: Based on your experimental

needs, calculate the required mass of R 56865. For example, to prepare 1 mL of a 10 mM

stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 413.55 g/mol x 1000 mg/g

Mass (mg) = 4.1355 mg

Weighing R 56865:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of R 56865 powder directly into the tube.

Dissolving in DMSO:

Add the desired volume of anhydrous, sterile DMSO to the tube containing the R 56865
powder.
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Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

Sterilization (Optional):

If required for your application (e.g., cell culture), the DMSO stock solution can be

sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO (e.g., PTFE).

Quantitative Data Summary:

Desired Stock Concentration R 56865 Mass per 1 mL DMSO

1 mM 0.414 mg

5 mM 2.068 mg

10 mM 4.136 mg

20 mM 8.271 mg

50 mM 20.678 mg

Storage and Stability
Proper storage is crucial to maintain the integrity of the R 56865 stock solution.

Storage Condition Duration Recommendations

Short-term Days to Weeks 0 - 4°C, protected from light[1].

Long-term Months to Years -20°C, protected from light[1].

Best Practices for Storage:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes.
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Light Protection: Store aliquots in amber vials or tubes to protect the compound from light

degradation.

Moisture Control: Use anhydrous DMSO and ensure storage containers are tightly sealed to

prevent moisture absorption, which can affect compound stability. While many benzothiazole

derivatives are stable, moisture can be a factor in degradation over time.

Experimental Protocols
Dilution of Stock Solution for Cell Culture
Protocol:

Thaw a single-use aliquot of the R 56865 DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentration.

Ensure the final concentration of DMSO in the cell culture medium is non-toxic to the cells,

typically below 0.5%.

Include a vehicle control in your experiments, which consists of cell culture medium with the

same final concentration of DMSO as the experimental wells.

Workflow for Preparing Working Solutions
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Workflow for R 56865 solution preparation.
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Mechanism of Action and Signaling Pathways
R 56865 is known to inhibit Na+/H+ and Na+/Ca2+ exchange[1]. It also acts as a weak inhibitor

of K+-induced Ca2+ influx and interacts with alpha 1-adrenoceptor-mediated contractions[3].
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R 56865 inhibition of ion exchangers.

Interaction with Alpha-1 Adrenoceptor Signaling
R 56865 has been shown to cause a dose-dependent rightward shift and a depression of the

maximum of the concentration-response curve for noradrenaline-induced contractions,

suggesting an interaction with the alpha 1-adrenoceptor signaling pathway[3].
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R 56865 interaction with Alpha-1 signaling.
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Safety Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling R 56865 and DMSO.

Handling DMSO: DMSO can facilitate the absorption of chemicals through the skin. Avoid

direct contact.

Disposal: Dispose of all waste materials in accordance with institutional and local

regulations.

Disclaimer: This information is intended for research use only. It is the responsibility of the user

to ensure that all procedures are performed safely and in accordance with all applicable

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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